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Get Quote

The following table summarizes the critical storage parameters for friedelin based on manufacturer

specifications [1].

Parameter Condition Notes

Long-Term Storage -20°C or -80°C -

Short-Term/Working
Aliquot

-20°C "sealed storage, away from moisture and light" [1]

Solubility (for 10 mM
stock)

THF 8.33 mg/mL (19.52 mM); may require

ultrasonication [1]

Stability in Solution -80°C for 6 months;
-20°C for 1 month

Store in sealed container to prevent solvent

evaporation and moisture absorption [1]

Key Physicochemical Properties: Friedelin (CAS: 559-74-0) is a white to off-white solid with a molecular

weight of 426.72 g/mol [1]. It is freely soluble in chloroform, sparingly soluble in ethanol, and insoluble

in water [2], which is a key consideration for preparing stock solutions for biological assays.
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For your experimental planning, here is a summary of key in vivo dosing data and anti-inflammatory

experimental protocols from recent literature.

In Vivo Dosing and Administration [1]

The table below outlines protocols used in recent animal studies.

Model Dose
Administration
Route

Frequency &
Duration

Key Finding

Scopolamine-induced

neurodegeneration
(Mouse)

30

mg/kg

Intraperitoneal (i.p.) Once daily for

14 days

Improved oxidative

stress and memory
impairment [1]

Carrageenan-induced
acute inflammation (Rat)

40
mg/kg

Oral gavage (p.o.) Single dose Maximally inhibited
acute inflammatory

response [1]

Collagenase-induced

tendinopathy (Mouse)

40 µM Local injection near

Achilles tendon

Once weekly

for 4 weeks

Improved tendon

strength and reduced
inflammation [1]

Protocol: Anti-inflammatory Activity Assessment (In Vitro) [1]

This methodology can be adapted for investigating friedelin's mechanism in cellular models.

1. Cell Culture: Use tenocytes (or other relevant cell line, e.g., RAW 264.7 macrophages) and culture

under standard conditions.
2. Pre-treatment: Incubate cells with friedelin (e.g., 40 µM) for a specified period (e.g., 2 hours).

3. Inflammation Induction: Stimulate the cells with an inflammatory agent (e.g., LPS or the relevant
cytokine for the disease model).

4. Co-incubation: Maintain the cells with both friedelin and the inflammatory agent for 24 hours.
5. Analysis:

Protein Extraction: Lyse cells to extract total protein.
Western Blotting: Analyze the activation of the NF-κB pathway by measuring the levels of

phosphorylated NF-κB, IκBα, and total NF-κB.
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ELISA/qPCR: Measure the secretion or expression of downstream inflammatory factors like IL-

1β, IL-6, and TNF-α.

Reported Outcome: In a tendinopathy model, this protocol demonstrated that friedelin (40 µM, 24 hours)

significantly inhibited NF-κB pathway activation and reduced expression of IL-1β, IL-6, and TNF-α [1].

Friedelin Properties and Neuroprotective Pathway

Friedelin is a pentacyclic triterpenoid derived from plants like Maytenus ilicifolia [1]. It acts as a non-

competitive inhibitor of CYP3A4 and a competitive inhibitor of CYP2E1 [1], which is a crucial

consideration for drug interaction studies. Its broad pharmacological profile includes anti-inflammatory,

antioxidant, anticancer, and antimicrobial activities [3].

Research indicates a key neuroprotective mechanism involves the inhibition of the JNK/NF-κB signaling

pathway, which reduces oxidative stress, neuroinflammation, and neuronal dysfunction [4]. The diagram

below illustrates this pathway.
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Frequently Asked Questions

What is the best practice for preparing and storing friedelin stock solutions?

Weigh the powder quickly in a controlled environment to minimize moisture absorption.
Prepare a concentrated stock solution (e.g., 10-50 mM) in an appropriate solvent like THF. Gently

warm or use ultrasonication to ensure complete dissolution.
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Immediately aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.

Clearly label all aliquots with the compound name, concentration, date, and solvent.
Store the aliquots at -80°C for long-term stability (up to 6 months) or -20°C for shorter periods (1
month) [1].

The experimental results for friedelin's activity are inconsistent. What could be the cause?

Inconsistencies can arise from several factors:

Bioavailability: Friedelin has low water solubility [2], which can affect its absorption and activity in
cellular and animal models. The use of appropriate vehicles (e.g, DMSO, cremophor) is critical.

Cell Line/Phenotype Variation: Sensitivity to friedelin can vary greatly between different cell lines,
as shown in the cytotoxicity data [1].

Degradation of Compound: If the stock solution has been improperly stored, subjected to multiple
freeze-thaw cycles, or kept beyond the recommended stability period, the effective concentration will

decrease.
Differences in Metabolism: As a CYP450 inhibitor [1], friedelin's effects can be influenced by the

metabolic activity of the biological system used.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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